3-methyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide

• IUPAC Name: 3-methyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H22N4O2S/c1-16-6-4-9-19(14-16)28(26,27)24-18-8-5-7-17(15-18)20-10-11-21(23-22-20)25-12-2-3-13-25/h4-11,14-15,24H,2-3,12-13H2,1H3
• InChI Key: UUIHJZOKAHJZFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)N4CCCC4
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

“3-methyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]benzenesulfonamide” is a compound that contains a pyrrolidine ring. Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms.

Molecular Structure Analysis

The molecular formula of the compound is C21H22N4O2S. It contains a pyrrolidine ring and a pyridazine ring, both of which contribute to the stereochemistry of the molecule. The compound also contains a benzenesulfonamide group.

Scientific Research Applications

Catalysis and Synthesis Applications

Research into sulfonamides has shown significant advancements in catalysis and synthesis. For instance, N-(2‘-Phenylphenyl)benzenesulfonamides have been reacted with acrylate esters in the presence of a catalyst system to produce 5,6-dihydro-5-(benzenesulfonyl)phenanthridine-6-acetate derivatives, demonstrating the role of sulfonamides in facilitating C−H bond activation and cross-coupling reactions (Miura et al., 1998).

Inhibitors of Enzymatic Activity

Sulfonamide derivatives have been extensively explored for their inhibitory effects on various enzymes. For example, pyrrolidinone-bearing methylated and halogenated benzenesulfonamides have been synthesized and tested as inhibitors of human carbonic anhydrase (CA) isoforms, displaying potential for the development of selective CA inhibitors (Vaškevičienė et al., 2019).

Anticancer and Antimicrobial Activity

Synthetic efforts have also been directed towards evaluating the potential of sulfonamide compounds in anticancer and antimicrobial therapies. For instance, novel indenopyridine derivatives, including sulfonamide groups, have shown promising in vitro anticancer activity against breast cancer cell lines, highlighting the therapeutic potential of sulfonamide derivatives in oncology (Ghorab & Al-Said, 2012). Additionally, N-pyridin-3-yl-benzenesulfonamide has demonstrated significant antimicrobial activity against various bacterial strains, indicating its potential in developing new antimicrobial agents (Ijuomah et al., 2022).

Other Biological Evaluations

Sulfonamide compounds have been investigated for a variety of biological activities, including the inhibition of phospholipase A2, an enzyme involved in inflammatory processes, suggesting potential applications in anti-inflammatory drug development (Oinuma et al., 1991).